3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-propylindol-2-one
• InChI: InChI=1S/C20H21NO4/c1-3-12-21-16-10-6-5-9-15(16)20(24,19(21)23)13-17(22)14-8-4-7-11-18(14)25-2/h4-11,24H,3,12-13H2,1-2H3
• InChI Key: VBHWFNIZDNKVSM-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=CC=C3OC)O

Description

3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one, also known as JM-6, is a synthetic compound that belongs to the class of indolone derivatives. It has been studied extensively in scientific research for its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and 5-lipoxygenase, which are involved in the inflammatory response. This compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and oxidative stress in various cell types, including neuronal cells and immune cells. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential as an anti-cancer agent. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments is its relatively simple synthesis method, which allows for large-scale production. Additionally, its potential therapeutic applications make it a promising compound for further research. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in certain applications.

Future Directions

There are several potential future directions for research on 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in anti-inflammatory and anti-cancer therapies. Finally, studies on the pharmacokinetics and toxicity of this compound are needed to determine its safety and efficacy for use in humans.

Synthesis Methods

The synthesis of 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one involves the reaction of 2-methoxyphenylacetic acid with 3-acetyl-1-propylindolin-2-one in the presence of a base catalyst. The resulting product is then subjected to a reduction reaction using sodium borohydride to form the final compound.

Scientific Research Applications

3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. Studies have also suggested that this compound may have potential as a treatment for Alzheimer's disease, Parkinson's disease, and multiple sclerosis.